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Compound of Interest

Compound Name: Lascufloxacin

Cat. No.: B608474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of lascufloxacin, a

novel fluoroquinolone antibiotic, in the management of exacerbations in patients with chronic

lung diseases such as Chronic Obstructive Pulmonary Disease (COPD), bronchiectasis, and

cystic fibrosis. This document details the mechanism of action, antibacterial spectrum,

pharmacokinetic profile, clinical efficacy, and safety of lascufloxacin, supported by data from

preclinical and clinical studies. Detailed experimental protocols and signaling pathway

diagrams are included to facilitate further research and drug development.

Mechanism of Action and Antibacterial Spectrum
Lascufloxacin is a novel fluoroquinolone that exhibits its antibacterial effect by inhibiting

bacterial DNA gyrase and topoisomerase IV.[1][2] These enzymes are critical for bacterial DNA

replication, transcription, and repair.[1] By targeting both enzymes, lascufloxacin induces

double-stranded breaks in bacterial DNA, leading to cell death.[1] This dual-targeting

mechanism enhances its antibacterial activity and may reduce the development of resistance.

[1][2][3]

Lascufloxacin demonstrates a broad spectrum of activity against common respiratory

pathogens, including Gram-positive and Gram-negative bacteria.[1] It has shown potent activity

against Streptococcus pneumoniae (including penicillin-resistant strains), Haemophilus

influenzae, Moraxella catarrhalis, Staphylococcus aureus (including methicillin-resistant

Staphylococcus aureus - MRSA), and atypical pathogens like Mycoplasma pneumoniae.[4][5]
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Notably, it has demonstrated superior activity against oral streptococci and anaerobes

compared to conventional quinolones, which is significant in cases of aspiration pneumonia

often associated with chronic lung disease exacerbations.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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